Cas no 1197193-14-8 (2-Fluoro-4-pyrrolidinobenzoic Acid)

• Product Name: 2-Fluoro-4-pyrrolidinobenzoic Acid
• CAS No: 1197193-14-8
• MF: C₁₁H₁₂FNO₂
• MW: 209.216886520386
• MDL: MFCD13191611
• CID: 1056228
• PubChem ID: 21979415
• Update Time: 2025-10-28

2-Fluoro-4-pyrrolidinobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-4-(pyrrolidin-1-yl)benzoic acid
• 2-Fluoro-4-pyrrolidinobenzoic Acid
• 2-fluoro-4-(1-pyrrolidinyl)Benzoic acid
• 2-fluoro-4-pyrrolidin-1-ylbenzoic acid
• 2-FLUORO-4-PYRROLIDINOBENZOICACID
• 5557AJ
• TRA0049082
• SY006916
• Benzoic acid, 2-fluoro-4-(1-pyrrolidinyl)-
• 1197193-14-8
• MFCD13191611
• XXB19314
• AC1606
• DB-061618
• CS-0207787
• A892467
• DS-16902
• SCHEMBL17142768
• DTXSID401278010
• AKOS017560143

• MDL： MFCD13191611
• Inchi： 1S/C11H12FNO2/c12-10-7-8(13-5-1-2-6-13)3-4-9(10)11(14)15/h3-4,7H,1-2,5-6H2,(H,14,15)
• InChI Key： PMGPRXDYEZSZHN-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)O)C=CC(=C1)N1CCCC1

Computed Properties

• Exact Mass: 209.08500
• Monoisotopic Mass: 209.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5
• XLogP3: 2.2

Experimental Properties

• Density: 1.301±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 383.4±32.0℃/760mmHg
• Solubility: Slightly soluble (1.8 g/l) (25 º C),
• PSA: 40.54000
• LogP: 2.18910

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 2-Fluoro-4-pyrrolidinobenzoic Acid

2-Fluoro-4-pyrrolidinobenzoic Acid (CAS No. 1197193-14-8): A Comprehensive Overview

2-Fluoro-4-pyrrolidinobenzoic Acid, also known by its CAS registry number 1197193-14-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzoic acid moiety with a pyrrolidine ring and a fluorine substituent. The presence of these functional groups makes it a versatile molecule with potential applications in drug discovery, material science, and synthetic chemistry.

The synthesis of 2-Fluoro-4-pyrrolidinobenzoic Acid involves a series of carefully designed reactions that highlight the importance of stereochemistry and regioselectivity in organic synthesis. Recent advancements in catalytic methods, such as the use of palladium-catalyzed cross-coupling reactions, have enabled more efficient and scalable production of this compound. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields and purity.

One of the most promising areas of research involving 2-Fluoro-4-pyrrolidinobenzoic Acid is its application in drug development. The compound has shown potential as a lead molecule in the design of novel pharmaceutical agents targeting various diseases, including cancer and neurodegenerative disorders. For instance, studies have demonstrated that this compound exhibits selective inhibition against certain kinases, making it a valuable tool in the study of cellular signaling pathways.

In addition to its pharmacological applications, 2-Fluoro-4-pyrrolidinobenzoic Acid has also been investigated for its role in material science. Its ability to form stable metal complexes has led to its use in the development of new materials for catalysis and sensing applications. Recent research has focused on incorporating this compound into metal-organic frameworks (MOFs), which are highly porous materials with potential uses in gas storage and separation.

The chemical structure of 2-Fluoro-4-pyrrolidinobenzoic Acid plays a crucial role in its reactivity and functionality. The pyrrolidine ring contributes to the molecule's stability and flexibility, while the fluorine substituent introduces electron-withdrawing effects that can modulate the electronic properties of the compound. These features make it an ideal candidate for further functionalization and modification, enabling researchers to explore its potential in diverse chemical environments.

From an analytical standpoint, the characterization of 2-Fluoro-4-pyrrolidinobenzoic Acid has benefited from advances in spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These methods have provided detailed insights into the compound's molecular structure, purity, and stability under various conditions. Additionally, computational chemistry tools have been employed to predict the compound's behavior in different chemical reactions and biological systems.

Looking ahead, the continued exploration of 2-Fluoro-4-pyrrolidinobenzoic Acid is expected to yield further breakthroughs in both academic research and industrial applications. Its unique combination of structural features positions it as a valuable asset in the ongoing quest for innovative chemical solutions across multiple disciplines.